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Compound of Interest

Compound Name: alpha-Turmerone

Cat. No.: B1252591 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with alpha-Turmerone.

Adherence to these protocols is critical for ensuring a safe laboratory environment and

minimizing exposure risks.

Hazard Identification and Classification
alpha-Turmerone is a compound that requires careful handling due to its potential health and

environmental effects. The following table summarizes its classification according to the

Globally Harmonized System (GHS).
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Hazard Class GHS Category Hazard Statement

Skin Sensitization Category 1 (1A, 1B)
H317: May cause an allergic

skin reaction.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Hazardous to the Aquatic

Environment (Long-term)
Category 2

H411: Toxic to aquatic life with

long lasting effects.[1][2]

Flammable Liquid Category 3
H226: Flammable liquid and

vapour.[3]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent skin contact, eye irritation, and inhalation.
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PPE Component Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Gloves must be

inspected prior to use.[1][2][4]

To prevent skin contact and

potential sensitization.

Eye Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US).[1][2]

To protect eyes from splashes

and irritation.

Skin and Body Protection

Impervious clothing, such as a

lab coat or coveralls.

Fire/flame resistant clothing is

recommended.[1][2][4]

To protect skin from accidental

contact.

Respiratory Protection

A suitable respirator should be

used if ventilation is

inadequate, exposure limits

are exceeded, or if

aerosols/dusts are formed.[1]

[4]

To prevent inhalation of

vapors, mists, or aerosols.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for safety.

3.1 Pre-Handling Procedures

Verify Information: Ensure you have read and understood the Safety Data Sheet (SDS) for

alpha-Turmerone.

Prepare Workspace: Work in a well-ventilated area, preferably within a chemical fume hood.

[1][4]

Assemble PPE: Don all required PPE as specified in the table above.

Emergency Equipment: Locate and ensure the functionality of the nearest emergency

eyewash station and safety shower.
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3.2 Safe Handling Protocol

Avoid Contact: Avoid all direct contact with the skin and eyes.[1][4]

Prevent Aerosolization: Avoid the formation of dust and aerosols during handling.[1][4]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge.[3][4]

Hygiene: Wash hands thoroughly after handling the substance. Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse.[1][2]

3.3 Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4][5]

Keep away from direct sunlight and sources of ignition.[1][5]

Store separately from incompatible materials and foodstuff containers.[2][4]

Emergency and Disposal Plan
Immediate and correct response to emergencies and proper disposal are critical.

4.1 Spill and Leak Response

Ensure Safety: Evacuate personnel to safe areas and ensure adequate ventilation. Remove

all sources of ignition.[2][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains or water courses.[1][4]

Cleanup: Absorb the spillage with finely-powdered liquid-binding material (e.g., diatomite,

universal binders). Collect the absorbed material and contaminated surfaces into suitable,

closed containers for disposal.[1][4] Use spark-proof tools during cleanup.[2][4]

4.2 First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor if skin irritation or a rash occurs.[1][4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor.[1][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a doctor or Poison Control Center

immediately. Never give anything by mouth to

an unconscious person.[2][4]

4.3 Disposal Plan

Product Disposal: Dispose of alpha-Turmerone by sending it to a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[2][4] Do not

discharge into sewer systems or contaminate water, foodstuffs, or feed.[2][4]

Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, puncture the packaging to make it unusable and dispose of it in

a sanitary landfill or via controlled incineration for combustible materials.[2][4] All disposal

activities must be in accordance with local, regional, and national regulations.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points in the safe handling

workflow for alpha-Turmerone.
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Caption: Workflow for the safe handling and disposal of alpha-Turmerone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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